Cas no 7477-14-7 ([2-(4-chlorobenzoyl)phenyl]-(4-chlorophenyl)methanone)

[2-(4-chlorobenzoyl)phenyl]-(4-chlorophenyl)methanone structure
7477-14-7 structure
Product Name:[2-(4-chlorobenzoyl)phenyl]-(4-chlorophenyl)methanone
CAS No:7477-14-7
MF:C20H12Cl2O2
MW:355.21408367157
CID:980321
PubChem ID:344081
Update Time:2025-04-19

[2-(4-chlorobenzoyl)phenyl]-(4-chlorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • [2-(4-chlorobenzoyl)phenyl]-(4-chlorophenyl)methanone
    • 1,2-Bis-(4-chlor-benzoyl)-benzol
    • 1,2-bis-(4-chloro-benzoyl)-benzene
    • AC1L7ZR8
    • NSC400784
    • SureCN3444656
    • 7477-14-7
    • NSC-400784
    • SCHEMBL3444656
    • DTXSID20322256
    • DS-007882
    • Inchi: 1S/C20H12Cl2O2/c21-15-9-5-13(6-10-15)19(23)17-3-1-2-4-18(17)20(24)14-7-11-16(22)12-8-14/h1-12H
    • InChI Key: VXIRFFIPWDAJRD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C1=CC=CC=C1C(C1C=CC(=CC=1)Cl)=O)=O

Computed Properties

  • Exact Mass: 354.02156
  • Monoisotopic Mass: 354.0214350g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
  • LogP: 5.45540
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